Cas no 2229069-27-4 (3-methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)pyridine)

• Product Name: 3-methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)pyridine
• CAS No: 2229069-27-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6488879
• PubChem ID: 165752874
• Update Time: 2025-06-09

3-methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)pyridine
• 2229069-27-4
• EN300-1809066

• Inchi： 1S/C14H19NO2/c1-7-14(3,4)12-11(9-16-5)8-15-10(2)13(12)17-6/h1,8H,9H2,2-6H3
• InChI Key： RTVPJLFEHFDJGO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1C(C#C)(C)C

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31.4Ų

Additional information on 3-methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)pyridine

3-Methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)Pyridine: A Comprehensive Overview

The compound 3-methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2229069-27-4) is a highly specialized organic molecule with a complex structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential for further functionalization. The molecule's structure, which includes a pyridine ring substituted with methoxy, methoxymethyl, methyl, and a 2-methylbutynyl group, offers a versatile platform for exploring its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The methoxy and methoxymethyl substituents on the pyridine ring contribute to the molecule's hydrophilicity, which is crucial for its potential interactions with biological systems. Additionally, the presence of the methyl group enhances the compound's stability and lipophilicity, making it suitable for various chemical transformations.

The 2-methylbutynyl group attached to the pyridine ring introduces an alkyne functionality, which is known for its ability to participate in click chemistry reactions. This feature has been exploited in recent research to create bioconjugates and functional materials. For instance, researchers have utilized this compound as a building block for constructing supramolecular assemblies and stimuli-responsive materials. The combination of the pyridine ring's aromaticity with the alkyne's reactivity makes this compound a valuable tool in modern organic synthesis.

From a synthetic perspective, the preparation of 3-methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)pyridine involves a multi-step process that typically begins with the synthesis of a suitable pyridine precursor. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost. For example, transition-metal-catalyzed cross-coupling reactions have been employed to install the alkyne group onto the pyridine ring with high precision.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer agents. Its ability to modulate key cellular pathways makes it a candidate for further preclinical studies. In materials science, its use as a precursor for advanced polymers and nanomaterials has been explored, leveraging its unique electronic properties.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have demonstrated that the molecule exhibits interesting fluorescence characteristics under certain conditions, which could be harnessed for sensing applications or as components in optoelectronic devices.

In conclusion, 3-methoxy-5-(methoxymethyl)-2-methyl-4-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2229069-27-4) is a versatile compound with significant potential across multiple disciplines. Its complex structure provides ample opportunities for further exploration and innovation. As research continues to uncover new applications and mechanisms involving this molecule, it is poised to play an increasingly important role in both academic and industrial settings.